(2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: (2R)-2-(2-formylpyrrol-1-yl)pentanoic acid
• InChI: InChI=1S/C10H13NO3/c1-2-4-9(10(13)14)11-6-3-5-8(11)7-12/h3,5-7,9H,2,4H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key: AQJNGHJQGDJPQR-SECBINFHSA-N
• Isomeric SMILES: CCC[C@H](C(=O)O)N1C=CC=C1C=O
• Canonical SMILES: CCCC(C(=O)O)N1C=CC=C1C=O

Description

(2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid (CAS: 2059912-28-4) is a chiral organic compound featuring a pyrrole ring substituted with a formyl group at the 2-position and a pentanoic acid chain at the 1-position. The stereochemistry at the second carbon of the pentanoic acid chain is specified as the R-configuration. Its molecular formula is C₁₀H₁₃NO₃, with a molecular weight of 195.22 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid can be achieved through several methodsFor instance, the synthesis of 2-formyl pyrroles can be accomplished using a Knorr-type approach from aliphatic starting materials . The formyl group can be introduced via reduction of 2-thionoester pyrroles using RANEY® nickel .

Industrial Production Methods

Industrial production methods for (2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include continuous flow synthesis and the use of advanced catalytic systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to an alcohol.

Substitution: The pyrrole ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure selective and efficient transformations.

Major Products Formed

The major products formed from these reactions include:

• Carboxylic acids from oxidation.
• Alcohols from reduction.
• Various substituted pyrroles from electrophilic substitution.

Scientific Research Applications

(2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fine chemicals and materials with specific functional properties

Mechanism of Action

The mechanism of action of (2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid involves its interaction with specific molecular targets and pathways. The formyl group and the pyrrole ring play crucial roles in its reactivity and binding affinity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its full potential and applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Stereochemistry

The target compound is compared to four analogs (Table 1), differing in chain length, substituents, and stereochemistry:

Table 1: Structural and Stereochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents	Stereochemistry
(2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid	C₁₀H₁₃NO₃	195.22	2059912-28-4	Formyl on pyrrole, pentanoic acid	Defined (2R)
2-(2-Formyl-1H-pyrrol-1-yl)-3-methylpentanoic acid	C₁₁H₁₅NO₃	209.24	60026-08-6	Formyl, 3-methyl on pentanoic acid	Undefined
(2R)-2-(2-Formyl-1H-pyrrol-1-yl)-4-methylpentanoic acid	C₁₁H₁₅NO₃	209.24	1212096-34-8	Formyl, 4-methyl on pentanoic acid	Defined (2R)
2-(2-Formyl-1H-pyrrol-1-yl)butanoic acid	C₉H₁₁NO₃	181.20	2060028-44-4	Formyl, shorter chain (butanoic)	Undefined
2-(1H-Pyrrol-1-yl)pentanoic acid	C₉H₁₃NO₂	167.21	70901-15-4	No formyl, pentanoic acid chain	Undefined

Key Observations :

• Chain Length: The butanoic acid analog (C₉H₁₁NO₃) has a shorter carbon chain, reducing molecular weight by ~14 g/mol compared to the target compound .
• Methyl Substitution: The 3- and 4-methylpentanoic acid analogs (C₁₁H₁₅NO₃) introduce steric bulk, increasing molecular weight by ~14 g/mol versus the target .
• Stereochemistry : Only the target and the 4-methyl analog (CAS 1212096-34-8) have defined R-configurations, which may influence biological activity or crystallization .
• Formyl Group: The absence of the formyl group in 2-(1H-pyrrol-1-yl)pentanoic acid (CAS 70901-15-4) reduces polarity and molecular weight by ~28 g/mol .

Physicochemical Properties

Limited data on melting/boiling points are available, but trends can be inferred:

• Hydrogen Bonding: The formyl and carboxylic acid groups enable hydrogen bonding, likely affecting crystal packing and stability, as noted in studies on hydrogen-bonded networks .
• Lipophilicity : Methyl-substituted analogs (e.g., 3- or 4-methyl) are more lipophilic, which may reduce aqueous solubility but improve membrane permeability .

Research Findings and Challenges

• Discrepancies: lists conflicting molecular weights (e.g., 125.17 g/mol for C₉H₁₁NO₃), likely due to data entry errors, highlighting the need to verify primary sources .
• Biological Relevance : The formyl group’s role in hydrogen bonding () could make the target compound a candidate for drug design, particularly in targeting enzymes or receptors .

Biological Activity

(2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid, a compound with a pyrrole moiety, has garnered interest due to its potential biological activities. This article focuses on its antimicrobial, anti-inflammatory, antioxidant properties, and other relevant biological activities based on recent research findings.

Chemical Structure and Properties

The chemical formula of (2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid is $\text{C}_{10}\text{H}_{13}\text{N}\text{O}_{3}$ with a molecular weight of 197.22 g/mol. The compound features a pentanoic acid backbone substituted with a formyl-pyrrole group, which is significant for its biological interactions.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of (2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid against various bacterial strains. The compound demonstrated significant activity against both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

The mechanism of action appears to involve disruption of bacterial cell wall synthesis and inhibition of biofilm formation, as evidenced by molecular docking studies that suggest strong binding affinities to key bacterial proteins involved in these processes .

Anti-inflammatory Activity

The anti-inflammatory effects of (2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid were evaluated through its ability to inhibit inducible nitric oxide synthase (iNOS) and nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB). In vitro assays showed:

Assay Type	IC50 Value
iNOS Inhibition	20 µg/mL
NF-κB Activity Inhibition	38 µg/mL

These results indicate that the compound can effectively reduce inflammatory responses, which may be beneficial in treating conditions like arthritis and other inflammatory diseases .

Antioxidant Activity

The antioxidant properties were assessed using the DPPH radical scavenging assay. The results indicated that (2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid has moderate antioxidant activity, with an IC50 value of 45 µg/mL. This activity suggests its potential role in mitigating oxidative stress-related diseases .

Case Study 1: Antimicrobial Efficacy

In a controlled study involving clinical isolates from infected patients, (2R)-2-(2-Formyl-1H-pyrrol-1-yl)pentanoic acid was administered in varying concentrations. The results showed a significant reduction in bacterial load after treatment, supporting its use as a potential therapeutic agent against resistant strains.

Case Study 2: Anti-inflammatory Response

A study conducted on murine models of inflammation demonstrated that administration of the compound led to decreased levels of pro-inflammatory cytokines. This suggests that it may modulate immune responses effectively, providing a basis for further exploration in chronic inflammatory conditions.